Cas no 1443336-95-5 (2-[2-(1,3-dioxolan-2-yl)ethoxy]benzonitrile)

• Product Name: 2-[2-(1,3-dioxolan-2-yl)ethoxy]benzonitrile
• CAS No: 1443336-95-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD18911300
• CID: 5190040
• Update Time: 2026-03-05

2-[2-(1,3-dioxolan-2-yl)ethoxy]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1,3-dioxolan-2-yl)ethoxy]benzonitrile

• MDL： MFCD18911300
• Inchi： 1S/C12H13NO3/c13-9-10-3-1-2-4-11(10)14-6-5-12-15-7-8-16-12/h1-4,12H,5-8H2
• InChI Key： FREUSCFLVLLWBQ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1OCCC1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on 2-[2-(1,3-dioxolan-2-yl)ethoxy]benzonitrile

2-[2-(1,3-Dioxolan-2-yl)ethoxy]benzonitrile: A Comprehensive Overview

2-[2-(1,3-Dioxolan-2-yl)ethoxy]benzonitrile (CAS No. 1443336-95-5) is a compound of significant interest in the field of organic chemistry and materials science. This molecule, characterized by its unique structure featuring a benzonitrile group and a 1,3-dioxolane ring, has garnered attention due to its potential applications in drug design, polymer synthesis, and advanced materials development. Recent studies have highlighted its role as a versatile building block in constructing complex molecular architectures.

The benzonitrile moiety in 2-[2-(1,3-dioxolan-2-yl)ethoxy]benzonitrile serves as an electron-withdrawing group, which significantly influences the electronic properties of the molecule. This feature makes it an attractive candidate for applications requiring precise control over reactivity and selectivity. For instance, researchers have explored its use in synthesizing bioactive compounds with tailored pharmacokinetic profiles.

The 1,3-dioxolane ring within the structure introduces steric hindrance and enhances the molecule's stability. This structural element has been leveraged in the development of novel polymers with improved thermal and mechanical properties. Recent advancements in polymer chemistry have demonstrated that 2-[2-(1,3-dioxolan-2-yl)ethoxy]benzonitrile can act as a precursor for high-performance materials used in electronics and aerospace industries.

In terms of synthesis, 2-[2-(1,3-dioxolan-2-yl)ethoxy]benzonitrile is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The choice of reagents and reaction conditions plays a critical role in achieving high yields and purity. Cutting-edge methodologies, such as microwave-assisted synthesis and continuous flow chemistry, have been employed to optimize the production process.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses confirm the molecule's stability and uniformity, which are essential for its application in demanding environments.

Recent research has also explored the biological activity of 2-[2-(1,3-dioxolan-2-yl)ethoxy]benzonitrile, particularly its potential as an anti-inflammatory agent. Preclinical studies indicate that the compound exhibits moderate activity against inflammatory markers, suggesting its suitability for further pharmacological evaluation.

In conclusion, CAS No. 1443336-95-5, or 2-[2-(1,3-dioxolan-2-yl)ethoxy]benzonitrile, stands out as a multifaceted compound with promising applications across diverse fields. Its unique structural features and versatile reactivity make it a valuable asset in modern chemical research.